Cas no 52740-02-0 (PHENOL, 4-[[4-[(4-METHYLPHENYL)AZO]PHENYL]AZO]-)

• Product Name: PHENOL, 4-[[4-[(4-METHYLPHENYL)AZO]PHENYL]AZO]-
• CAS No: 52740-02-0
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 3485192
• PubChem ID: 135730700
• Update Time: 2025-04-21

PHENOL, 4-[[4-[(4-METHYLPHENYL)AZO]PHENYL]AZO]- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-[[4-[(4-METHYLPHENYL)AZO]PHENYL]AZO]-
• Phenol, 4-[2-[4-[2-(4-methylphenyl)diazenyl]phenyl]diazenyl]-
• DTXSID501191091
• 4-[2-[4-[2-(4-Methylphenyl)diazenyl]phenyl]diazenyl]phenol
• 52740-02-0

• Inchi： 1S/C19H16N4O/c1-14-2-4-15(5-3-14)20-21-16-6-8-17(9-7-16)22-23-18-10-12-19(24)13-11-18/h2-13,24H,1H3
• InChI Key： OYFONPYWUKVDBU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(N=NC2=CC=C(N=NC3=CC=C(C)C=C3)C=C2)C=C1

Computed Properties

• Exact Mass: 316.13241115Da
• Monoisotopic Mass: 316.13241115Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 69.7Ų